Cas no 2034504-32-8 (N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034504-32-8
• MF: C₁₇H₂₂N₄O₃
• MW: 330.3816
• CID: 5352165
• Update Time: 2025-07-15

N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(2-methoxyethoxy)pyridin-4-yl]methyl]-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-((2-(2-methoxyethoxy)pyridin-4-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C17H22N4O3/c1-23-6-7-24-16-8-12(4-5-18-16)10-19-17(22)13-2-3-14-15(9-13)21-11-20-14/h4-5,8,11,13H,2-3,6-7,9-10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： HHVYAGWNQIODGE-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C([H])N2[H])N([H])C([H])([H])C1C([H])=C([H])N=C(C=1[H])OC([H])([H])C([H])([H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 409
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1

Additional information on N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034504-32-8): An Overview

N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034504-32-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepine derivatives and is characterized by its complex molecular architecture, which includes a tetrahydrobenzodiazepine core and a substituted pyridine moiety.

The tetrahydrobenzodiazepine core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit potent central nervous system (CNS) activity. The presence of the pyridine ring and the methoxyethoxy substituent adds to the compound's structural diversity and may contribute to its pharmacological profile. Recent studies have highlighted the importance of these structural elements in modulating the biological activity of similar compounds.

One of the key areas of research involving N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is its potential as an anxiolytic agent. Benzodiazepines are widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structure of this compound suggests that it may offer improved efficacy and safety profiles compared to traditional benzodiazepines. Preliminary in vitro studies have shown that it binds selectively to GABAA receptors, which are crucial for modulating anxiety and stress responses.

Additionally, N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has been investigated for its potential anticonvulsant properties. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often come with significant side effects. The compound's ability to modulate GABAA receptors may make it a promising candidate for developing new anticonvulsant drugs with fewer adverse effects.

In the realm of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has shown potential as a neuroprotective agent. Preclinical studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of neurodegenerative disorders. This makes it an attractive target for further research and development in this area.

The pharmacokinetic properties of N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the compound can be effectively delivered to the target tissues and maintain therapeutic concentrations over time.

Moreover, the safety profile of N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has been evaluated in preclinical models. Toxicity studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.

Recent advancements in computational chemistry have also contributed to our understanding of N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide. Molecular modeling studies have provided insights into its binding interactions with GABAA receptors and other relevant protein targets. These computational tools are invaluable for optimizing the compound's structure and enhancing its pharmacological properties.

In conclusion, N-{2-(2-methoxyethoxy)pyridin-4-ylmethyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034504-32-8) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.